Cas no 1806458-35-4 (3-(3-Bromopropyl)-4-(methylthio)mandelic acid)
3-(3-Bromopropyl)-4-(methylthio)mandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Bromopropyl)-4-(methylthio)mandelic acid
-
- Inchi: 1S/C12H15BrO3S/c1-17-10-5-4-9(11(14)12(15)16)7-8(10)3-2-6-13/h4-5,7,11,14H,2-3,6H2,1H3,(H,15,16)
- InChI Key: XWSIPGUVLXIWPT-UHFFFAOYSA-N
- SMILES: BrCCCC1C(=CC=C(C(C(=O)O)O)C=1)SC
Computed Properties
- Exact Mass: 317.99253 g/mol
- Monoisotopic Mass: 317.99253 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 82.8
- Molecular Weight: 319.22
3-(3-Bromopropyl)-4-(methylthio)mandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015028094-250mg |
3-(3-Bromopropyl)-4-(methylthio)mandelic acid |
1806458-35-4 | 97% | 250mg |
489.60 USD | 2021-06-17 | |
| Alichem | A015028094-500mg |
3-(3-Bromopropyl)-4-(methylthio)mandelic acid |
1806458-35-4 | 97% | 500mg |
823.15 USD | 2021-06-17 | |
| Alichem | A015028094-1g |
3-(3-Bromopropyl)-4-(methylthio)mandelic acid |
1806458-35-4 | 97% | 1g |
1,564.50 USD | 2021-06-17 |
3-(3-Bromopropyl)-4-(methylthio)mandelic acid Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-(3-Bromopropyl)-4-(methylthio)mandelic acid
Introduction to 3-(3-Bromopropyl)-4-(methylthio)mandelic Acid (CAS No. 1806458-35-4) and Its Emerging Applications in Chemical Biology
3-(3-Bromopropyl)-4-(methylthio)mandelic acid, identified by the chemical abstracts service number 1806458-35-4, is a structurally unique compound that has garnered significant attention in the field of chemical biology due to its versatile pharmacophoric features. This molecule, featuring a bromopropyl side chain and a methylthio substituent on the mandelic acid backbone, presents an intriguing scaffold for the development of novel bioactive agents. The combination of these functional groups not only enhances its solubility and metabolic stability but also provides multiple sites for chemical modification, making it a valuable intermediate in drug discovery and synthetic chemistry.
The bromopropyl moiety in 3-(3-Bromopropyl)-4-(methylthio)mandelic acid serves as an excellent handle for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex organic molecules. This feature is particularly advantageous in constructing heterocyclic frameworks, which are prevalent in many pharmacologically active compounds. Additionally, the presence of the methylthio group introduces a sulfur atom that can participate in various biochemical interactions, including binding to thiol-containing proteins or enzymes, thereby expanding the potential applications of this compound in modulating biological pathways.
Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds in designing next-generation therapeutics. 3-(3-Bromopropyl)-4-(methylthio)mandelic acid exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular entity. Studies have demonstrated its utility as a precursor in the synthesis of protease inhibitors, which are critical for treating various diseases, including cancer and infectious disorders. The bromopropyl group facilitates the introduction of additional polar or hydrophobic moieties, while the methylthio substituent can enhance binding affinity to target proteins through sulfur-rich interactions.
In addition to its role in drug development, 3-(3-Bromopropyl)-4-(methylthio)mandelic acid has shown promise in materials science and nanotechnology. Its unique structural properties make it suitable for designing functional polymers or coatings with tailored biological activities. For instance, researchers have explored its incorporation into polymeric matrices to create stimuli-responsive materials that can release therapeutic agents upon exposure to specific environmental cues. This approach aligns with the growing interest in smart drug delivery systems, where precise control over bioavailability and localization is paramount.
The synthesis of 3-(3-Bromopropyl)-4-(methylthio)mandelic acid involves multi-step organic transformations that highlight the compound's synthetic flexibility. Key steps include bromination of propyl mandelate derivatives followed by thiolation using appropriate reagents such as sodium thiosulfate or dimethyl disulfide. These reactions are typically conducted under controlled conditions to ensure high yield and purity, which are essential for subsequent biological evaluations. The efficiency of these synthetic protocols underscores the compound's feasibility for large-scale production, making it accessible for industrial applications.
From a biochemical perspective, 3-(3-Bromopropyl)-4-(methylthio)mandelic acid has been investigated for its potential effects on metabolic pathways and enzyme inhibition. Preliminary studies suggest that derivatives of this compound may interfere with key enzymes involved in cancer cell proliferation and apoptosis. The bromopropyl group can be leveraged to enhance membrane permeability, allowing for better cellular uptake, while the methylthio moiety may modulate redox-sensitive signaling cascades. Such mechanisms are particularly relevant in developing treatments for chronic diseases characterized by dysregulated cellular processes.
The growing body of research on 3-(3-Bromopropyl)-4-(methylthio)mandelic acid underscores its significance as a building block in modern chemistry and biology. As computational methods improve and high-throughput screening becomes more sophisticated, compounds like this one will continue to serve as valuable starting points for discovering novel therapeutics. Their structural complexity allows for fine-tuning of pharmacological properties, enabling researchers to address unmet medical needs with greater precision. Furthermore, advancements in green chemistry principles may further optimize synthetic routes, reducing environmental impact while maintaining high yields.
In conclusion,3-(3-Bromopropyl)-4-(methylthio)mandelic acid (CAS No. 1806458-35-4) represents a promising candidate for diverse applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug design, material science, and biotechnology. As research progresses,this compound is likely to play an increasingly important role in shaping future advancements,providing new insights into molecular interactions and therapeutic strategies.
1806458-35-4 (3-(3-Bromopropyl)-4-(methylthio)mandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)